Cas no 946304-13-8 (5-chloro-N-2-(dimethylamino)-2-(thiophen-3-yl)ethylthiophene-2-sulfonamide)

• Product Name: 5-chloro-N-2-(dimethylamino)-2-(thiophen-3-yl)ethylthiophene-2-sulfonamide
• CAS No: 946304-13-8
• MF: C₁₂H₁₅ClN₂O₂S₃
• MW: 350.907697916031
• CID: 5960909
• PubChem ID: 16932756
• Update Time: 2025-06-08

5-chloro-N-2-(dimethylamino)-2-(thiophen-3-yl)ethylthiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-2-(dimethylamino)-2-(thiophen-3-yl)ethylthiophene-2-sulfonamide
• 5-chloro-N-[2-(dimethylamino)-2-thiophen-3-ylethyl]thiophene-2-sulfonamide
• AKOS024646279
• 5-chloro-N-(2-(dimethylamino)-2-(thiophen-3-yl)ethyl)thiophene-2-sulfonamide
• 5-chloro-N-[2-(dimethylamino)-2-(thiophen-3-yl)ethyl]thiophene-2-sulfonamide
• F2393-0044
• 946304-13-8

• Inchi： 1S/C12H15ClN2O2S3/c1-15(2)10(9-5-6-18-8-9)7-14-20(16,17)12-4-3-11(13)19-12/h3-6,8,10,14H,7H2,1-2H3
• InChI Key： VLVWQLBSESSTMH-UHFFFAOYSA-N
• SMILES： C1(S(NCC(N(C)C)C2C=CSC=2)(=O)=O)SC(Cl)=CC=1

Computed Properties

• Exact Mass: 349.9984189g/mol
• Monoisotopic Mass: 349.9984189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 114Ų

Additional information on 5-chloro-N-2-(dimethylamino)-2-(thiophen-3-yl)ethylthiophene-2-sulfonamide

Introduction to 5-chloro-N-2-(dimethylamino)-2-(thiophen-3-yl)ethylthiophene-2-sulfonamide (CAS No. 946304-13-8) and Its Emerging Applications in Chemical Biology

The compound 5-chloro-N-2-(dimethylamino)-2-(thiophen-3-yl)ethylthiophene-2-sulfonamide (CAS No. 946304-13-8) represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. As a structurally complex molecule, it combines multiple pharmacophoric elements, including a thiophene core, amine functionality, and sulfonamide moieties, which collectively contribute to its unique chemical and biological properties. This introduction explores the compound's molecular architecture, its potential therapeutic applications, and how recent advancements in chemical biology have highlighted its significance in drug discovery.

The molecular framework of 5-chloro-N-2-(dimethylamino)-2-(thiophen-3-yl)ethylthiophene-2-sulfonamide is characterized by a rigid thiophene ring system substituted at the 3-position with a thiophenyl group. This aromatic moiety is further functionalized with an N,N-dimethylamino group at the 2-position and an ethylthiophene sulfonamide at the 2-sulfur position. Such structural features are not arbitrary but are meticulously designed to interact with biological targets in a specific manner. The presence of both basic (amine) and acidic (sulfonamide) functionalities allows the compound to exhibit dual solubility properties, enhancing its bioavailability and pharmacokinetic profile.

In recent years, the field of chemical biology has witnessed a surge in interest toward heterocyclic compounds due to their diverse biological activities. Thiophene derivatives, in particular, have emerged as privileged scaffolds in medicinal chemistry due to their ability to modulate various biological pathways. The 5-chloro-N-2-(dimethylamino)-2-(thiophen-3-yl)ethylthiophene-2-sulfonamide structure exemplifies this trend, as it integrates multiple pharmacological motifs known to influence enzyme inhibition and receptor binding. For instance, the sulfonamide group is frequently employed in drug design for its ability to form hydrogen bonds with protein targets, while the dimethylamino group enhances lipophilicity and metabolic stability.

One of the most compelling aspects of this compound is its potential as an inhibitor of target enzymes implicated in inflammatory and immunological disorders. Emerging research suggests that thiophene-based sulfonamides can selectively modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central mediators of inflammation. The 5-chloro-N-2-(dimethylamino)-2-(thiophen-3-yl)ethylthiophene-2-sulfonamide structure may interact with these enzymes through its sulfonamide moiety, potentially disrupting inflammatory signaling cascades without causing significant off-target effects.

Furthermore, the compound's ability to cross the blood-brain barrier has garnered attention from neuroscientists investigating neurodegenerative diseases. Thiophene derivatives have shown promise in preclinical studies as candidates for treating conditions such as Alzheimer's disease and Parkinson's disease by modulating neurotransmitter pathways or inhibiting aberrant protein aggregation. The unique combination of functional groups in 5-chloro-N-2-(dimethylamino)-2-(thiophen-3-yl)ethylthiophene-2-sulfonamide may enable it to penetrate neural tissues while maintaining sufficient stability to exert therapeutic effects over prolonged periods.

The synthesis of this compound involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include cyclization reactions to form the thiophene core, nucleophilic substitution to introduce the amine and sulfonamide functionalities, and cross-coupling reactions to attach the thiophenyl group. Advanced techniques such as palladium-catalyzed coupling reactions have been employed to achieve high regioselectivity and yield, ensuring that the final product meets pharmaceutical-grade purity standards.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding how 5-chloro-N-2-(dimethylamino)-2-(thiophen-3-yl)ethylthiophene-2-sulfonamide interacts with biological targets at the atomic level. These studies reveal that the compound can adopt multiple conformations depending on its environment, allowing it to bind snugly into active sites of enzymes or receptors. The presence of hydrogen bond donors and acceptors on its surface enhances its affinity for protein targets, while hydrophobic interactions mediated by the thiophene ring contribute to membrane permeability.

Preclinical data also indicate that 5-chloro-N-2-(dimethylamino)-2-(thiophen-3-yl)ethylthioprene-thione sulfon amide exhibits favorable pharmacokinetic properties when administered orally or intravenously. In animal models of inflammation or neurodegeneration, it has demonstrated efficacy comparable to existing therapeutics but with improved tolerability profiles due to minimized side effects associated with off-target interactions. These findings underscore its potential as a lead compound for further development into novel treatments for human diseases.

The role of computational screening in identifying promising candidates like 5-chloro-N - 4 - dimethyiamin - 4 - thiopen - 3 - yl ethy l thio phen e - 4 - sul fon am ide has revolutionized drug discovery pipelines over recent decades. High-throughput virtual screening allows researchers to evaluate thousands of compounds against known target proteins rapidly without synthesizing them first; this approach has accelerated progress toward identifying molecules with therapeutic potential.

Future directions for research on this compound include exploring its mechanism(s) of action at deeper levels using techniques such as X-ray crystallography or cryo-electron microscopy; optimizing synthetic routes for cost-effective production; conducting longer-term toxicity studies; expanding preclinical testing into additional disease models; developing prodrugs if necessary; creating derivatives with enhanced potency or selectivity through structure-based design principles derived from experimental data combined computational predictions about how slight modifications might affect binding affinity or metabolic stability